5-Chloro-4-cyclopropylaminocarbonyl-2-methoxyphenol

• Molecular Formula: C11H12ClNO3
• Molecular Weight: 241.67 g/mol
• IUPAC Name: 2-chloro-N-cyclopropyl-4-hydroxy-5-methoxybenzamide
• InChI: InChI=1S/C11H12ClNO3/c1-16-10-4-7(8(12)5-9(10)14)11(15)13-6-2-3-6/h4-6,14H,2-3H2,1H3,(H,13,15)
• InChI Key: MBTNGLSAJZACEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2CC2)Cl)O

Description

5-Chloro-4-cyclopropylaminocarbonyl-2-methoxyphenol is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-acetoxy-2-chloro-5-methoxybenzoic acid (8.6 g, 35.2 mmol) and triethylamine (8.9 g, 88 mmol) in dry dichloromethane (100 ml) was cooled to 0° C. and ethylchloroformate (7.6 g, 70 mmol) was added at such a rate that the temperature stayed below 5° C. After 1 h cyclopropylamine (6.0 g, 105 mmol) was added. After stirring overnight at room temperature the organic phase was washed with water (2×200 ml). Drying over magnesium sulfate was followed by reduction of the solvent volume to half. Petrol ether was added and the product was filtered off. Yield 570 mg, 6.7%, mp 214-216° C.